Cas no 57816-01-0 (Benzenebutanoic acid, 3-methoxy-, ethyl ester)

• Product Name: Benzenebutanoic acid, 3-methoxy-, ethyl ester
• CAS No: 57816-01-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1606768
• PubChem ID: 15322109
• Update Time: 2025-04-21

Benzenebutanoic acid, 3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 3-methoxy-, ethyl ester
• ethyl 4-(3-methoxyphenyl)butanoate
• 3-Methoxybenzenebutanoic acid ethyl ester
• IATHCCCOQRSJBZ-UHFFFAOYSA-N
• SCHEMBL1856638
• DB-165950
• 4(3-methoxyphenyl)butyric acid ethyl ester
• 57816-01-0

• Inchi： 1S/C13H18O3/c1-3-16-13(14)9-5-7-11-6-4-8-12(10-11)15-2/h4,6,8,10H,3,5,7,9H2,1-2H3
• InChI Key： IATHCCCOQRSJBZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53